2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)-N-(3-nitrophenyl)acetamide

• IUPAC Name: 2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C22H16N4O4/c27-21(23-18-6-3-7-19(13-18)26(29)30)14-25-22(28)11-10-20(24-25)17-9-8-15-4-1-2-5-16(15)12-17/h1-13H,14H2,(H,23,27)
• InChI Key: KPOCZCOWEHGSEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C3=NN(C(=O)C=C3)CC(=O)NC4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C22H16N4O4
• Molecular Weight: 400.4 g/mol

Description

2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)-N-(3-nitrophenyl)acetamide is a synthetic compound that has gained attention in the scientific community due to its potential use in various research applications. This compound is also known as NPA and has been synthesized using various methods.

Scientific Research Applications

Anti-Parkinson's Activity

A study focused on the synthesis of novel acetamide derivatives, including compounds structurally related to the one , to evaluate their anti-Parkinson's activity. Thiazolidinone derivatives, which share a structural motif with the compound of interest, demonstrated significant activity in an in vivo 6-Hydroxydopamine (6-OHDA) lesioned rat model, indicating potential for further exploration in anti-Parkinson's pharmacology (Gomathy et al., 2012).

Synthesis of Fused Azines

Research into the synthesis of novel pyridazin-3-one derivatives, including reactions involving compounds akin to 2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)-N-(3-nitrophenyl)acetamide, has paved the way for the creation of fused azines. These compounds have potential applications in the development of new materials and pharmaceuticals (Ibrahim & Behbehani, 2014).

Anti-HIV Drug Potential

A study utilizing density functional theory (DFT) explored the local molecular properties of acetamide derivatives, including those structurally related to the compound , as anti-HIV drugs. The research highlighted the potential of these compounds in the development of new anti-HIV medications based on their interaction with biological molecules (Oftadeh et al., 2013).

Organic Light Emitting Diodes (OLEDs)

The synthesis and characterization of organotin compounds derived from Schiff bases, related to the compound of interest, have been investigated for their applications in OLED technology. These studies contribute to the ongoing development of more efficient and versatile materials for use in electronic displays and lighting (García-López et al., 2014).

Atmospheric Chemistry

Research on the gas-phase reactions of OH radicals and N(2)O(5) with naphthalene and biphenyl, which are related to the structure of the compound , has provided insights into the atmospheric fate of polycyclic aromatic hydrocarbons (PAHs). This work is crucial for understanding the environmental impact and health risks associated with PAHs in ambient air (Atkinson et al., 1987).